Cas no 87790-39-4 (Sun-0237)

• Product Name: Sun-0237
• CAS No: 87790-39-4
• MF: C₃₁H₄₂O₉
• MW: 558.6597905159
• CID: 1913197
• PubChem ID: 6441156
• Update Time: 2025-04-21

Sun-0237 Chemical and Physical Properties

Names and Identifiers

• Sun-0237
• 11,20-Epoxy-1,11,12-trihydroxy-15-(2-undecenoyl)oxypicras-3,13(21)-diene-2,16-dione
• SUN0237
• 87790-39-4
• Sun 0237
• Picrasa-3,13(21)-diene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-((1-oxo-2-undecenyl)oxy)-, (1beta,11beta,12alpha,15beta(E))-
• [(1S,4R,5R,7S,8R,11R,13S,17S,18S,19R)-4,5,17-Trihydroxy-14,18-dimethyl-6-methylidene-9,16-dioxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl] (E)-undec-2-enoate

• Inchi： 1S/C31H42O9/c1-5-6-7-8-9-10-11-12-13-22(33)40-24-23-18(3)25(34)31(37)28-29(4)19(17(2)14-20(32)26(29)35)15-21(39-27(24)36)30(23,28)16-38-31/h12-14,19,21,23-26,28,34-35,37H,3,5-11,15-16H2,1-2,4H3/b13-12+/t19-,21+,23+,24+,25+,26+,28+,29+,30-,31-/m0/s1
• InChI Key： SRXBXVZOQNUGMC-UBOCCBBCSA-N
• SMILES： O1C[C@@]23[C@H]4[C@H](C(=O)O[C@@H]2C[C@H]2C(C)=CC([C@H]([C@]2(C)[C@H]3[C@@]1([C@@H](C4=C)O)O)O)=O)OC(/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 558.28288291Da
• Monoisotopic Mass: 558.28288291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 140Ų